2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: 2-(3,4-dimethylphenyl)-3-ethylsulfanyl-N-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C25H30N4O2S/c1-5-32-23-22(19-10-9-17(2)18(3)15-19)27-25(28-23)11-13-29(14-12-25)24(30)26-20-7-6-8-21(16-20)31-4/h6-10,15-16H,5,11-14H2,1-4H3,(H,26,30)
• InChI Key: SWVLIGFDFWTUPS-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2(CCN(CC2)C(=O)NC3=CC(=CC=C3)OC)N=C1C4=CC(=C(C=C4)C)C
• Molecular Formula: C25H30N4O2S
• Molecular Weight: 450.6 g/mol
• CAS No.: 1359447-66-7

Description

2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C25H30N4O2S and its molecular weight is 450.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties
Compounds with structures similar to 2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide often involve intricate synthetic routes and are studied for their unique chemical properties. For example, research into the Ritter reaction and synthesis of spirocyclic and azocine compounds highlights the complexity and diversity of reactions available for constructing similarly intricate molecules (Rozhkova et al., 2013). These methods could potentially be applied to synthesize or modify compounds like the one , indicating its relevance in synthetic organic chemistry and material science.

Biological and Pharmacological Research
Compounds structurally related to this compound are often explored for their biological activities. Studies on novel thiophene and thienopyrimidine derivatives, for instance, demonstrate antiproliferative activity, indicating potential applications in cancer research and drug development (Ghorab et al., 2013). This suggests that similarly structured compounds might also possess bioactive properties worthy of exploration.

Materials Science and Sensing Applications
Research on rhodamine-based compounds, which share a level of structural complexity with this compound, demonstrates applications in sensing and materials science. A study on dual chemosensors for metal ions showcases the utility of complex organic molecules in developing new materials for detecting environmental and biological analytes (Roy et al., 2019).